Cas no 13907-57-8 ( )

  structure
  structure
Product Name: 
CAS No:13907-57-8
MF:C12H20Cl2N6O4
MW:383.230999946594
CID:902556
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • 1,1'-(1α,4β-Cyclohexylene)bis[3-(2-chloroethyl)-3-nitrosourea]
    •  
    • Inchi: 1S/C12H20Cl2N6O4/c13-5-7-19(17-23)11(21)15-9-1-2-10(4-3-9)16-12(22)20(18-24)8-6-14/h9-10H,1-8H2,(H,15,21)(H,16,22)
    • InChI Key: NLVXTJQYQLAKKJ-UHFFFAOYSA-N
    • SMILES: N(CCCl)(N=O)C(NC1CCC(NC(=O)N(CCCl)N=O)CC1)=O

Computed Properties

  • Exact Mass: 382.09200

Experimental Properties

  • PSA: 123.54000
  • LogP: 2.94300
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